Cas no 2680675-37-8 (tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate
• CAS No: 2680675-37-8
• MF: C₁₂H₁₃BrF₃NO₃
• MW: 356.135733366013
• CID: 5621520
• PubChem ID: 165922238
• Update Time: 2025-06-12

tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299226
• 2680675-37-8
• tert-butyl N-[4-bromo-2-(difluoromethoxy)-5-fluorophenyl]carbamate
• tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate

• Inchi： 1S/C12H13BrF3NO3/c1-12(2,3)20-11(18)17-8-5-7(14)6(13)4-9(8)19-10(15)16/h4-5,10H,1-3H3,(H,17,18)
• InChI Key： FUBGSJZNXNRUDE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC(F)F)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 355.00309g/mol
• Monoisotopic Mass: 355.00309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate

Professional Introduction to Compound with CAS No. 2680675-37-8 and Product Name: tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate

The compound with the CAS number 2680675-37-8 and the product name tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of multiple fluorine atoms, a bromine substituent, and a carbamate functional group makes this molecule a promising candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The specific arrangement of fluorine atoms in tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate is particularly noteworthy, as it may contribute to its selectivity and efficacy in targeting specific biological pathways. This compound's structure is designed to interact with biological targets in a highly specific manner, which is crucial for developing novel therapeutics with minimal side effects.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in various cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is often associated with cancer and other diseases, making them attractive targets for therapeutic intervention. The tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate structure is engineered to bind tightly to the active site of kinases, thereby inhibiting their activity and potentially reversing disease progression.

Recent studies have highlighted the importance of fluorine substitution in enhancing the bioavailability of drug candidates. The two fluorine atoms at the 2-position and 5-position of the phenyl ring in this compound are strategically placed to improve its pharmacokinetic properties. These fluorine atoms contribute to increased lipophilicity, which can enhance membrane permeability and facilitate cellular uptake. Additionally, the presence of a bromine atom at the 4-position may further modulate the compound's interactions with biological targets, providing an additional layer of specificity.

The carbamate functional group at the nitrogen position is another key feature of this compound. Carbamates are known for their ability to form stable bonds with biological targets, making them effective scaffolds for drug design. The tert-butyl group attached to the carbamate provides additional steric hindrance, which can improve binding affinity and reduce off-target effects. This combination of structural features makes tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate a versatile molecule with potential applications across multiple therapeutic areas.

Current research in medicinal chemistry has shown that compounds with similar structural motifs exhibit promising activity against various diseases. For instance, studies have demonstrated that fluorinated phenylcarbamates can inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. By targeting CDKs, these compounds can disrupt cancer cell proliferation and induce apoptosis. The tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate is expected to follow this trend, offering a new tool for combating cancer.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the fluorine and bromine substituents at specific positions on the phenyl ring. These techniques include palladium-catalyzed cross-coupling reactions, which allow for precise functionalization of organic molecules. The carbamate group is typically introduced through nucleophilic substitution or condensation reactions, ensuring that it is properly integrated into the molecular framework.

Once synthesized, tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate undergoes rigorous testing to evaluate its pharmacological properties. In vitro assays are conducted to assess its binding affinity to target proteins, such as kinases, as well as its ability to modulate downstream signaling pathways. Additionally, preclinical studies are performed to evaluate its toxicity profile and pharmacokinetic behavior in animal models. These studies provide valuable insights into its potential as a therapeutic agent.

The development of novel drugs is a complex process that requires collaboration between chemists, biologists, and clinicians. The tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate exemplifies how interdisciplinary research can lead to innovative solutions for treating human diseases. By leveraging cutting-edge synthetic methods and computational modeling techniques, researchers can design molecules with tailored properties that meet specific therapeutic needs.

In conclusion, tert-butyl N-4-bromo-2-(difluoromethoxy)-5-fluorophenylcarbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its design incorporates multiple fluorine atoms, a bromine substituent, and a carbamate functional group, which collectively contribute to its selectivity and efficacy as a kinase inhibitor. As research in this field continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutics for treating various diseases.